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Compound of Interest

Compound Name: Sachaliside

Cat. No.: B1680480 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This

guide provides essential, immediate safety and logistical information for the proper disposal of

sachaliside. In the absence of a specific Safety Data Sheet (SDS) for sachaliside, the

following procedures are based on established best practices for the disposal of glycosides and

general laboratory chemicals. It is crucial to consult your institution's Environmental Health and

Safety (EHS) department for site-specific protocols and to adhere to all local, state, and federal

regulations.

Sachaliside Disposal Profile
To facilitate proper waste identification and handling, the following table summarizes key

information for sachaliside.
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Property Value Source

Chemical Name Sachaliside [1]

CAS Number 132294-76-9 [1]

Molecular Formula C₁₅H₂₀O₇ [1][2]

Molecular Weight 312.32 g/mol [2]

Chemical Class
O-acyl carbohydrate;

Glycoside
[1]

General Hazard Class
Treat as hazardous chemical

waste
[3][4]

Step-by-Step Disposal Protocol
The primary route for the disposal of sachaliside waste is through your institution's hazardous

waste management program. Drain or trash disposal is strongly discouraged without explicit

approval from your EHS department.

1. Personal Protective Equipment (PPE): Before handling any waste, it is imperative to wear

appropriate PPE. This includes, but is not limited to:

Safety Goggles: To protect against splashes.

Chemical-Resistant Gloves: Nitrile or other compatible gloves should be worn.

Lab Coat: To protect skin and clothing.

2. Waste Collection:

Solid Waste: Collect pure, unused, or expired sachaliside powder in a designated, clearly

labeled, and sealable waste container.

Liquid Waste: Solutions containing sachaliside should be collected in a compatible, leak-

proof container. To allow for expansion, do not fill containers beyond 90% of their capacity.
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Contaminated Materials: Any materials that have come into contact with sachaliside, such

as pipette tips, gloves, and bench paper, should be disposed of as chemically contaminated

solid waste.

3. Labeling and Storage:

Labeling: All waste containers must be clearly labeled with the full chemical name,

"Sachaliside," and any known hazard warnings. Do not use abbreviations or chemical

formulas.[5]

Segregation: Store sachaliside waste separately from incompatible materials, particularly

strong oxidizing agents, to prevent potentially hazardous reactions.

Storage Location: Waste containers should be stored in a designated and secure Satellite

Accumulation Area (SAA). Ensure the containers are kept closed except when adding waste.

4. Requesting Disposal:

Contact your institution's EHS department or use their designated system to request a

hazardous waste pickup. Provide them with the complete chemical name and any available

hazard information.

5. Spill Cleanup:

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Carefully collect the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Decontaminate the spill area with an appropriate solvent or cleaning solution, and dispose of

the cleaning materials as hazardous waste.

Sachaliside Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

sachaliside in a laboratory setting.
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Caption: A workflow diagram for the safe disposal of sachaliside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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